Cas no 111616-43-4 (Benzaldehyde,4-isocyanato-)

• Product Name: Benzaldehyde,4-isocyanato-
• CAS No: 111616-43-4
• MF: C₈H₅NO₂
• MW: 147.130801916122
• CID: 129333
• PubChem ID: 14545046
• Update Time: 2025-04-18

Benzaldehyde,4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-isocyanato-
• 4-Formylphenylisocyanate
• 4-isocyanatobenzaldehyde
• DTXSID90561473
• SCHEMBL3384405
• 111616-43-4
• Benzaldehyde, 4-isocyanato- (9CI)
• AB74254
• 4-ISOCYANATO-BENZALDEHYDE

• Inchi： 1S/C8H5NO2/c10-5-7-1-3-8(4-2-7)9-6-11/h1-5H
• InChI Key： PUINVXGYZJXMMX-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 147.03205
• Monoisotopic Mass: 147.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5
• LogP: 1.46640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives